Cas no 1849329-25-4 (1-Ethoxy-3-fluoro-2-iodobenzene)

• Product Name: 1-Ethoxy-3-fluoro-2-iodobenzene
• CAS No: 1849329-25-4
• MF: C₈H₈FIO
• MW: 266.05
• CID: 5080063
• Update Time: 2026-03-01

1-Ethoxy-3-fluoro-2-iodobenzene Chemical and Physical Properties

Names and Identifiers

• 1-Ethoxy-3-fluoro-2-iodobenzene

• Inchi： 1S/C8H8FIO/c1-2-11-7-5-3-4-6(9)8(7)10/h3-5H,2H2,1H3
• InChI Key： XYDGJYLDJWXDGM-UHFFFAOYSA-N
• SMILES： O(C1C=CC=C(F)C=1I)CC

Additional information on 1-Ethoxy-3-fluoro-2-iodobenzene

Recent Advances in the Application of 1-Ethoxy-3-fluoro-2-iodobenzene (CAS: 1849329-25-4) in Chemical Biology and Pharmaceutical Research

1-Ethoxy-3-fluoro-2-iodobenzene (CAS: 1849329-25-4) has emerged as a versatile building block in chemical biology and pharmaceutical research due to its unique structural features and reactivity. This compound, characterized by the presence of ethoxy, fluoro, and iodo substituents on a benzene ring, has been increasingly utilized in the synthesis of complex molecules, particularly in the development of novel therapeutic agents and imaging probes. Recent studies have highlighted its potential in facilitating cross-coupling reactions, serving as a precursor for fluorinated compounds, and enabling the construction of biologically active scaffolds.

One of the most significant applications of 1-Ethoxy-3-fluoro-2-iodobenzene is in the field of medicinal chemistry, where it has been employed in the synthesis of small-molecule inhibitors targeting various disease pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its use in the development of potent kinase inhibitors, leveraging the iodine atom for efficient palladium-catalyzed cross-coupling reactions. The ethoxy group, in particular, was found to enhance the solubility and bioavailability of the resulting compounds, making it a valuable moiety in drug design.

In addition to its role in drug discovery, 1-Ethoxy-3-fluoro-2-iodobenzene has also been explored in the context of positron emission tomography (PET) imaging. Researchers have utilized its fluorine-18 labeled derivatives as radiotracers for visualizing specific biological targets in vivo. A recent preprint on bioRxiv detailed the synthesis and evaluation of such a radiotracer, which exhibited high binding affinity and selectivity for a tumor-associated protein, underscoring its potential in diagnostic applications.

The compound's reactivity has further been harnessed in the development of novel synthetic methodologies. A 2022 publication in Organic Letters described a copper-catalyzed arylation reaction using 1-Ethoxy-3-fluoro-2-iodobenzene, which enabled the efficient construction of biaryl structures under mild conditions. This methodology has broad implications for the synthesis of complex organic molecules, including natural products and pharmaceuticals.

Despite its promising applications, challenges remain in the large-scale production and handling of 1-Ethoxy-3-fluoro-2-iodobenzene, particularly due to its sensitivity to light and moisture. Recent efforts have focused on optimizing synthetic routes to improve yield and stability, as reported in a 2023 patent application by a leading pharmaceutical company. These advancements are expected to further expand the utility of this compound in industrial and academic settings.

In conclusion, 1-Ethoxy-3-fluoro-2-iodobenzene (CAS: 1849329-25-4) represents a valuable tool in modern chemical biology and pharmaceutical research. Its diverse applications, ranging from drug discovery to imaging, highlight its importance as a building block for innovative therapeutic and diagnostic solutions. Ongoing research and technological advancements are likely to uncover new opportunities for this compound, solidifying its role in the future of biomedical science.